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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of pentabromotoluene. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on delivering precise data and established
experimental methodologies.

Core Physical and Chemical Properties

Pentabromotoluene, a heavily brominated aromatic compound, is primarily recognized for its
application as a flame retardant.[1][2] Its chemical structure, characterized by a toluene
backbone with five bromine substituents, imparts significant chemical stability and low volatility.
[1] The compound typically presents as a white to light yellow or orange crystalline powder.[1]

Table 1: Physical and Chemical Properties of Pentabromotoluene
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Property Value Reference
CAS Number 87-83-2 [3]
Molecular Formula C7H3Brs [3]
Molecular Weight 486.62 g/mol [1]
Melting Point 285-286 °C [4]
Boiling Point 356.78 °C (rough estimate) [4]
Density 1.67 g/cm3 [2]
Water Solubility Insoluble [4]

Solubility in Organic Solvents

Slightly soluble in Benzene,
slightly soluble (when heated)
in Chloroform and DMSO.

[4]

Appearance

White to light yellow to light

orange powder/crystal

[4]

Stability

Stable

[4]

Experimental Protocols
Synthesis of Pentabromotoluene

A documented method for the synthesis of pentabromotoluene involves the bromination of

toluene.

Reaction Scheme:
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Dissolve crude product in
minimum hot solvent

!

Hot filtration to remove
insoluble impurities

!

Slowly cool the filtrate
to induce crystallization

!

Vacuum filtration to
isolate crystals

!

Wash crystals with
cold solvent

!

Dry the purified crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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